Cas no 1341400-88-1 (3-(3-chlorophenyl)methylpiperidin-3-ol)
3-(3-Chlorophenyl)methylpiperidin-3-ol is a chiral piperidine derivative featuring a chlorophenyl substituent, which enhances its utility as an intermediate in pharmaceutical synthesis. The presence of both hydroxyl and chlorophenyl groups offers versatile reactivity for further functionalization, making it valuable in the development of bioactive compounds. Its structural rigidity and stereochemical diversity allow for precise modulation of pharmacological properties. This compound is particularly useful in medicinal chemistry for designing CNS-targeting molecules due to its piperidine scaffold. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for controlled reactions, it serves as a key building block in the synthesis of potential therapeutic agents.
1341400-88-1 structure
Product Name:3-(3-chlorophenyl)methylpiperidin-3-ol
CAS No:1341400-88-1
MF:C12H16ClNO
MW:225.714542388916
CID:5765571
PubChem ID:63588298
Update Time:2025-10-23
3-(3-chlorophenyl)methylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3-chlorophenyl)methyl]piperidin-3-ol
- CS-0353534
- EN300-1965722
- AKOS012897739
- 1341400-88-1
- 3-(3-Chlorobenzyl)piperidin-3-ol
- 3-Piperidinol, 3-[(3-chlorophenyl)methyl]-
- 3-(3-chlorophenyl)methylpiperidin-3-ol
-
- Inchi： 1S/C12H16ClNO/c13-11-4-1-3-10(7-11)8-12(15)5-2-6-14-9-12/h1,3-4,7,14-15H,2,5-6,8-9H2
- InChI Key： BZRSNJDSWXLBTQ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CC1(CNCCC1)O
Computed Properties
- Exact Mass: 225.0920418g/mol
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.199±0.06 g/cm3(Predicted)
- Boiling Point: 355.3±27.0 °C(Predicted)
- pka: 14.49±0.20(Predicted)
3-(3-chlorophenyl)methylpiperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965722-0.05g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 0.05g |
$528.0 | 2023-09-17 | ||
| Enamine | EN300-1965722-0.1g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 0.1g |
$553.0 | 2023-09-17 | ||
| Enamine | EN300-1965722-0.25g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 0.25g |
$579.0 | 2023-09-17 | ||
| Enamine | EN300-1965722-0.5g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 0.5g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1965722-1.0g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1965722-2.5g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 2.5g |
$1230.0 | 2023-09-17 | ||
| Enamine | EN300-1965722-5.0g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1965722-10.0g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1965722-1g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 1g |
$628.0 | 2023-09-17 | ||
| Enamine | EN300-1965722-5g |
3-[(3-chlorophenyl)methyl]piperidin-3-ol |
1341400-88-1 | 5g |
$1821.0 | 2023-09-17 |
3-(3-chlorophenyl)methylpiperidin-3-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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